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Compound of Interest

Compound Name: CBB1007 hydrochloride
Cat. No.: B10800386
Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the disposal of
CBB1007 hydrochloride, a cell-permeable amidino-guanidinium compound.

Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by MedChemExpress, CBB1007
hydrochloride is classified as not a hazardous substance or mixture.[1] Despite this
classification, it is imperative to handle all laboratory chemicals with care and to adhere to all
applicable local, state, and federal disposal regulations.

First Aid Measures:

In the event of exposure, the following first aid measures should be taken[1]:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Wash skin with plenty of soap and water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ] ]
breathing is difficult, give oxygen. Seek medical
attention.

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention

immediately.

Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal

of CBB1007 hydrochloride.
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Step 1: Assessment

Gonsult Safety Data Sheet (SDS) for CBB1007 hydrochloride)

Step 2: Hazard Clai,sification

Step 3: Check L0ca£'Regulations

[Consult institutional and local waste disposal guidelines)

St 'p 4: Select Disposal Route
\ \

(Dispose as non-hazardous chemical waste] (Dispose as hazardous chemical Waste)

Step 5: Final Disposal

Gollow institutional procedures for non-hazardous waste coIIectioD Gollow institutional procedures for hazardous waste collectiorD

Click to download full resolution via product page
Caption: Disposal workflow for CBB1007 hydrochloride.
Detailed Disposal Procedures
1. Waste ldentification and Segregation:

e Pure CBB1007 Hydrochloride: Unused or expired pure CBB1007 hydrochloride should be
considered for disposal.
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o Contaminated Materials: Any materials that have come into contact with CBB1007
hydrochloride, such as personal protective equipment (gloves, lab coats), weigh boats, and
pipette tips, should be segregated for disposal.

e Solutions: Aqueous or solvent-based solutions containing CBB1007 hydrochloride must be
disposed of as liquid chemical waste.

2. Non-Hazardous Waste Disposal Protocol:

Based on the current SDS, CBB1007 hydrochloride can be disposed of as non-hazardous
chemical waste. However, it is crucial to confirm that no other hazardous substances have
been introduced.

e Solid Waste:

o Collect pure CBB1007 hydrochloride and grossly contaminated solids in a clearly
labeled, sealed container. The label should include "CBB1007 hydrochloride” and "Non-
Hazardous Chemical Waste."

o Place the sealed container in the designated non-hazardous chemical waste stream
collection area as specified by your institution's Environmental Health and Safety (EHS)
department.

e Liquid Waste:

o Collect solutions containing CBB1007 hydrochloride in a compatible, leak-proof
container.

o The container must be clearly labeled with the full chemical name of all components,
including solvents and their approximate concentrations.

o Store the liquid waste container in a designated satellite accumulation area until it is
collected by your institution's EHS department.

3. General Best Practices for Chemical Disposal:
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e Consult Your EHS Department: Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance on chemical waste disposal procedures.
Local regulations may have specific requirements.

e Do Not Dispose Down the Drain: Never dispose of CBB1007 hydrochloride or any other
chemical down the sanitary sewer unless explicitly permitted by your local wastewater
treatment authority and institutional guidelines.

o Proper Labeling: Ensure all waste containers are accurately and clearly labeled with their
contents.

e Secondary Containment: Store all chemical waste containers in secondary containment to
prevent spills and leaks.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of CBB1007 hydrochloride, fostering a secure research environment and upholding
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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